Ethyl 4-chloro-6-isopropoxyquinoline-3-carboxylate
Cat. No. B8385102
M. Wt: 293.74 g/mol
InChI Key: SLWCBAOCKNFBRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09000054B2
Procedure details
Prepared as in Example 1a from ethyl 4-chloro-6-isopropoxyquinoline-3-carboxylate (Example 10b) and ammonia as an off white solid (75%). MS 275 (MH+).
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0 (± 1) mol
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reactant
Reaction Step One
[Compound]
Name
solid
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0 (± 1) mol
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reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[C:9]([O:12][CH:13]([CH3:15])[CH3:14])[CH:10]=2)[N:5]=[CH:4][C:3]=1[C:16]([O:18][CH2:19][CH3:20])=[O:17].[NH3:21]>>[NH2:21][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[C:9]([O:12][CH:13]([CH3:15])[CH3:14])[CH:10]=2)[N:5]=[CH:4][C:3]=1[C:16]([O:18][CH2:19][CH3:20])=[O:17]
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Inputs
Step One
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Name
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C=NC2=CC=C(C=C12)OC(C)C)C(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N
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[Compound]
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Name
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solid
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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NC1=C(C=NC2=CC=C(C=C12)OC(C)C)C(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
